Cas no 1915-04-4 (2-methyl-3-(4-phenylbutan-2-yl)quinazolin-4(3H)-one)

• Product name: 2-methyl-3-(4-phenylbutan-2-yl)quinazolin-4(3H)-one
• CAS No: 1915-04-4
• MF: C₁₉H₂₀N₂O
• MW: 292.374904632568
• CID: 1384958
• PubChem ID: 63375

2-methyl-3-(4-phenylbutan-2-yl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-phenylbutan-2-yl)quinazolin-4(3H)-one
• 1915-04-4
• 2-Methyl-3-(4-phenyl-2-butyl)-4(3H)-quinazolinone
• BRN 0810673
• 4(3H)-Quinazolinone, 2-methyl-3-(4-phenyl-2-butyl)-
• 5-24-03-00137 (Beilstein Handbook Reference)
• 2-Methyl-3-(4'-phenylbutyl-(2''))chinazolinone-(4)
• 2-Methyl-3-(4'-phenylbutyl-(2''))chinazolinone-(4) [German]
• DTXSID50940785

• Inchi： InChI=1S/C19H20N2O/c1-14(12-13-16-8-4-3-5-9-16)21-15(2)20-18-11-7-6-10-17(18)19(21)22/h3-11,14H,12-13H2,1-2H3
• InChI Key： XUKFPUAKLPOFLK-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC=C2C(=O)N1C(C)CCC3=CC=CC=C3

Computed Properties

• Exact Mass: 292.1577
• Monoisotopic Mass: 292.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.1
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 227.6°C
• Refractive Index: 1.597
• PSA: 32.67